1-(4-chlorophenyl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide
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Description
1-(4-chlorophenyl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide is a useful research compound. Its molecular formula is C14H20ClNO3S2 and its molecular weight is 349.89. The purity is usually 95%.
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Scientific Research Applications
Oxidative Reactions and Synthesis
Studies on related sulfonamides and sulfoxides have shown applications in oxidative reactions and synthesis. For instance, the oxidation of methyl (methylthio)methyl sulfoxide has been explored, leading to the formation of bis(methylsulfinyl)methane and methyl (methylthio)methyl sulfone under various conditions. This research provides insights into the oxidative stability and reactivity of related sulfonamides, suggesting potential utility in synthetic chemistry for producing specific sulfone compounds with desired properties (Ogura, Suzuki, & Tsuchihashi, 1980).
Methanesulfonamide Reactions
N-(2,3-Dichlorophenyl)methanesulfonamide and N-(3,4-Dichlorophenyl)methanesulfonamide structures have been analyzed, revealing conformational aspects that could influence their biological activity. These studies help understand how slight modifications in the sulfonamide structure can impact its interactions and reactivity, which is crucial for designing compounds with specific functions (Gowda, Foro, & Fuess, 2007).
Luminescence Sensing and Pesticide Removal
Metal-organic frameworks (MOFs) constructed with thiophene-functionalized dicarboxylate have shown applications in luminescence sensing and environmental contaminant removal, including pesticides. This suggests that compounds with similar functional groups might be useful in developing sensors or materials for environmental remediation (Zhao et al., 2017).
Sulfenic Acids Study
The study of sulfenic acids in the gas phase, including their electronic structure and thermal stability, offers insight into their reactivity and potential applications in various chemical processes. Understanding the properties of sulfenic acids and related compounds can aid in the development of new chemical reactions and materials (Lacombe et al., 1996).
Properties
IUPAC Name |
1-(4-chlorophenyl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO3S2/c1-19-14(6-8-20-9-7-14)11-16-21(17,18)10-12-2-4-13(15)5-3-12/h2-5,16H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYENTAPLXKLGIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCSCC1)CNS(=O)(=O)CC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.